Cas no 2225177-97-7 (2-(Cyclohexyloxy)pyrimidine-5-boronic acid)

• Product Name: 2-(Cyclohexyloxy)pyrimidine-5-boronic acid
• CAS No: 2225177-97-7
• MF: C₁₀H₁₅BN₂O₃
• MW: 222.05
• CID: 5144246
• PubChem ID: 145712107
• Update Time: 2025-06-15

2-(Cyclohexyloxy)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexyloxy)pyrimidine-5-boronic acid
• (2-(Cyclohexyloxy)-4-methylpyrimidin-5-yl)boronic acid
• 2225177-97-7

• Inchi： 1S/C10H15BN2O3/c14-11(15)8-6-12-10(13-7-8)16-9-4-2-1-3-5-9/h6-7,9,14-15H,1-5H2
• InChI Key： FOLGQRLYAODAKC-UHFFFAOYSA-N
• SMILES： C1(OC2CCCCC2)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 236.1332226g/mol
• Monoisotopic Mass: 236.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Cyclohexyloxy)pyrimidine-5-boronic acid

Comprehensive Overview of 2-(Cyclohexyloxy)pyrimidine-5-boronic acid (CAS No. 2225177-97-7)

2-(Cyclohexyloxy)pyrimidine-5-boronic acid (CAS No. 2225177-97-7) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of pyrimidine boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a cyclohexyloxy substituent, enhances solubility and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

The growing demand for boronic acid-based reagents in targeted drug delivery and bioconjugation has positioned 2-(Cyclohexyloxy)pyrimidine-5-boronic acid as a compound of significant interest. Researchers frequently search for "pyrimidine boronic acid applications" or "CAS 2225177-97-7 solubility," reflecting its relevance in optimizing reaction conditions for catalytic transformations. Recent studies highlight its role in developing kinase inhibitors and PET imaging probes, aligning with trends in personalized medicine and diagnostic tools.

From a synthetic perspective, the cyclohexyloxy group in this compound improves steric control during palladium-catalyzed couplings, a feature often queried as "how to stabilize boronic acids." This attribute is critical for minimizing side reactions in multi-step syntheses, particularly in producing heterocyclic scaffolds for anticancer and antiviral agents. Analytical data, including NMR and HPLC purity, confirm its suitability for high-throughput screening and medicinal chemistry workflows.

Environmental and regulatory considerations are also trending topics. 2-(Cyclohexyloxy)pyrimidine-5-boronic acid complies with REACH and FDA guidelines for research use, addressing queries like "boronic acid safety in labs." Its low ecotoxicity profile supports sustainable chemistry initiatives, resonating with industry shifts toward green solvents and catalyst recycling. Storage recommendations typically emphasize anhydrous conditions to preserve its hydrolytic stability, a common concern among users.

In material science, this compound’s electron-deficient pyrimidine ring enables applications in organic electronics, such as OLEDs and conductive polymers. Searches for "boronic acids in optoelectronics" underscore its versatility beyond life sciences. Patent analyses reveal incremental innovations leveraging its chemo-selectivity, particularly in click chemistry and biomarker labeling.

To summarize, 2-(Cyclohexyloxy)pyrimidine-5-boronic acid (CAS No. 2225177-97-7) exemplifies the convergence of synthetic utility and interdisciplinary applicability. Its optimization for high-yield couplings, compatibility with bioorthogonal chemistry, and adherence to safety standards make it indispensable for contemporary research. Future directions may explore its catalytic asymmetric variants or nanocarrier functionalization, further expanding its scientific footprint.